Cas no 2172571-29-6 (5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172571-29-6
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5567799
• PubChem ID: 165593353
• Update Time: 2025-05-22

5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172571-29-6
• 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593082

• Inchi： 1S/C11H17N3O3/c1-2-17-6-5-14-9(7-8-3-4-8)10(11(15)16)12-13-14/h8H,2-7H2,1H3,(H,15,16)
• InChI Key： GSSKNXOIAFGFFQ-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(C(=O)O)N=N1)CC1CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

5-(Cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2172571-29-6, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazole carboxylic acids, which have garnered considerable attention due to their diverse biological activities and applications in drug design. The molecule's structure incorporates a triazole ring, a cyclopropylmethyl group, and an ethoxyethyl substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid in the development of novel therapeutic agents. Its triazole core is known for its ability to form hydrogen bonds, making it a valuable component in the design of bioisosteres and mimetics. The cyclopropylmethyl group adds rigidity to the molecule, enhancing its stability and potentially improving its pharmacokinetic profile. Meanwhile, the ethoxyethyl substituent introduces hydrophilic properties, which can influence the compound's solubility and bioavailability.

In terms of synthesis, researchers have employed various strategies to construct this molecule efficiently. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), to assemble the triazole ring. This method not only ensures high yields but also allows for precise control over the substituents on the triazole core. The incorporation of the cyclopropylmethyl and ethoxyethyl groups has been achieved through subsequent functionalization steps, leveraging modern organic synthesis techniques.

The biological activity of 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. Additionally, its ability to modulate histamine H3 receptors has positioned it as a promising candidate for treating conditions such as allergic rhinitis and other histamine-mediated disorders.

Another area of interest lies in the compound's potential as a building block for more complex molecular architectures. Its carboxylic acid functionality makes it amenable to peptide coupling reactions, enabling the creation of bioconjugates with enhanced targeting capabilities. Furthermore, its triazole ring can serve as a scaffold for attaching additional functional groups, thereby expanding its utility in drug discovery programs.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods have also facilitated studies on its stereochemistry and conformational flexibility. Computational modeling has further complemented experimental work by providing insights into the compound's interaction with biological targets at the molecular level.

In conclusion, 5-(cyclopropylmethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a versatile molecule with multifaceted applications in chemical research and pharmaceutical development. Its unique structure endows it with desirable chemical and biological properties that continue to be explored by scientists worldwide. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of molecular design principles and their translation into effective therapeutic agents.